Cas no 1248169-18-7 ([2-(3-Bromothiophen-2-yl)ethyl](methyl)amine)

• Product Name: [2-(3-Bromothiophen-2-yl)ethyl](methyl)amine
• CAS No: 1248169-18-7
• MF: C₇H₁₀BrNS
• MW: 220.129999637604
• CID: 6088869
• PubChem ID: 54074780
• Update Time: 2025-10-29

[2-(3-Bromothiophen-2-yl)ethyl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• [2-(3-bromothiophen-2-yl)ethyl](methyl)amine
• EN300-1898018
• AKOS011841987
• 1248169-18-7
• [2-(3-Bromothiophen-2-yl)ethyl](methyl)amine

• Inchi： 1S/C7H10BrNS/c1-9-4-2-7-6(8)3-5-10-7/h3,5,9H,2,4H2,1H3
• InChI Key： MIXOEYDPLNEQHM-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1CCNC

Computed Properties

• Exact Mass: 218.97173g/mol
• Monoisotopic Mass: 218.97173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.3Ų

Additional information on [2-(3-Bromothiophen-2-yl)ethyl](methyl)amine

Introduction to [2-(3-Bromothiophen-2-yl)ethyl](methyl)amine (CAS No. 1248169-18-7)

[2-(3-Bromothiophen-2-yl)ethyl](methyl)amine (CAS No. 1248169-18-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromothiophene and amine functionalities, holds potential for various applications, including the development of novel therapeutic agents and the exploration of new chemical reactions.

The chemical structure of [2-(3-Bromothiophen-2-yl)ethyl](methyl)amine consists of a thiophene ring substituted with a bromine atom at the 3-position and an ethylamine chain attached to the 2-position. The presence of the bromine atom and the amine group provides this compound with a diverse range of chemical reactivity, making it a valuable building block in synthetic chemistry.

Recent studies have highlighted the importance of [2-(3-Bromothiophen-2-yl)ethyl](methyl)amine in the synthesis of bioactive molecules. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized this compound as a key intermediate in the development of novel antiviral agents. The bromine atom serves as a useful handle for further functionalization, allowing for the introduction of various substituents that can modulate the biological activity of the final product.

In addition to its role in drug discovery, [2-(3-Bromothiophen-2-yl)ethyl](methyl)amine has been explored for its potential in materials science. A study published in the Journal of Materials Chemistry A demonstrated that this compound can be used to synthesize conjugated polymers with enhanced electronic properties. These polymers have applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

The synthetic accessibility of [2-(3-Bromothiophen-2-yl)ethyl](methyl)amine has also been improved through recent advancements in catalytic methods. A team at the Massachusetts Institute of Technology (MIT) developed a palladium-catalyzed cross-coupling reaction that efficiently produces this compound from readily available starting materials. This method not only simplifies the synthesis but also reduces environmental impact by minimizing waste generation.

In terms of safety and handling, it is important to note that while [2-(3-Bromothiophen-2-yl)ethyl](methyl)amine is not classified as a hazardous material, standard laboratory precautions should be followed when working with this compound. Proper ventilation, personal protective equipment (PPE), and adherence to good laboratory practices are essential to ensure safe handling and storage.

The future prospects for [2-(3-Bromothiophen-2-yl)ethyl](methyl)amine are promising. Ongoing research continues to uncover new applications and properties, further solidifying its position as a valuable compound in both academic and industrial settings. As synthetic methods continue to evolve and our understanding of its biological activity deepens, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.